Cas no 127872-18-8 (1,2-Benzisothiazol-3(2H)-one, 2-(1,1-dimethylethyl)-, 1,1-dioxide)

• Product Name: 1,2-Benzisothiazol-3(2H)-one, 2-(1,1-dimethylethyl)-, 1,1-dioxide
• CAS No: 127872-18-8
• MF: C₁₁H₁₃NO₃S
• MW: 239.290821790695
• CID: 6642547
• Update Time: 2024-01-29

1,2-Benzisothiazol-3(2H)-one, 2-(1,1-dimethylethyl)-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisothiazol-3(2H)-one, 2-(1,1-dimethylethyl)-, 1,1-dioxide

• Inchi： 1S/C11H13NO3S/c1-11(2,3)12-10(13)8-6-4-5-7-9(8)16(12,14)15/h4-7H,1-3H3
• InChI Key： WZYORHHTJZYQQP-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)C2=C(C=CC=C2)C(=O)N1C(C)(C)C

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Melting Point: 99-100 °C(Solv: dichloromethane (75-09-2))
• Boiling Point: 376.2±25.0 °C(Predicted)
• pka: -12.74±0.20(Predicted)